molecular formula C15H15NO2 B257265 1-(2-Furoyl)-3-phenylpyrrolidine

1-(2-Furoyl)-3-phenylpyrrolidine

Cat. No.: B257265
M. Wt: 241.28 g/mol
InChI Key: WCDZIHJPPNZQLG-UHFFFAOYSA-N
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Description

1-(2-Furoyl)-3-phenylpyrrolidine is a nitrogen-containing heterocyclic compound featuring a pyrrolidine core substituted with a phenyl group at the 3-position and a 2-furoyl moiety at the 1-position.

Properties

Molecular Formula

C15H15NO2

Molecular Weight

241.28 g/mol

IUPAC Name

furan-2-yl-(3-phenylpyrrolidin-1-yl)methanone

InChI

InChI=1S/C15H15NO2/c17-15(14-7-4-10-18-14)16-9-8-13(11-16)12-5-2-1-3-6-12/h1-7,10,13H,8-9,11H2

InChI Key

WCDZIHJPPNZQLG-UHFFFAOYSA-N

SMILES

C1CN(CC1C2=CC=CC=C2)C(=O)C3=CC=CO3

Canonical SMILES

C1CN(CC1C2=CC=CC=C2)C(=O)C3=CC=CO3

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Pyrrolidine Core

1-((4-Nitrophenyl)sulfonyl)-3-phenylpyrrolidine [31j]
  • Structure : Features a sulfonyl group (electron-withdrawing) at the 1-position instead of furoyl (electron-donating).
  • Synthesis: Prepared via nosyl (4-nitrobenzenesulfonyl) protection of 3-phenylpyrrolidine using Et₃N and CH₂Cl₂, yielding a crystalline product (59% yield) .
  • Properties :
    • Optical Activity : [α]D²⁴ = -93.5° (CH₂Cl₂), indicating significant stereochemical influence from the substituents.
    • Spectroscopy : ¹H NMR (CDCl₃) and HRMS data confirm structural integrity .
  • Comparison : The sulfonyl group enhances stability and polarity compared to the furoyl group, which may favor different solubility and reactivity profiles.
(S)-3-Phenylpyrrolidine Hydrochloride
  • Structure : Lacks the 1-position acyl group but retains the chiral 3-phenylpyrrolidine backbone.
  • Applications : Widely used as a chiral building block for ligands, catalysts, and bioactive intermediates due to its stereoselective properties .

Acylated Heterocyclic Analogs

1-(2-Furoyl)-1H-benzotriazole
  • Structure : Benzotriazole core with a 2-furoyl substituent.
  • Properties : Molecular formula C₁₁H₇N₃O₂; priced at $48.10/g (97% purity) .
  • Comparison : The benzotriazole group is more electron-deficient than pyrrolidine, likely altering reactivity in coupling or substitution reactions.
1-(2-Thienylcarbonyl)-1H-benzotriazole
  • Structure : Thienyl (sulfur-containing) acyl group instead of furoyl.
  • Properties : Molecular formula C₁₁H₇N₃OS; priced at $45.00/g .

Data Table: Key Structural and Commercial Parameters

Compound Name Molecular Formula Substituent (Position) Price (USD/g) Key Properties Reference
1-(2-Furoyl)-3-phenylpyrrolidine Not reported 2-Furoyl (1), Phenyl (3) N/A Inferred aromaticity, chiral core N/A
1-((4-Nitrophenyl)sulfonyl)-3-phenylpyrrolidine C₁₆H₁₅N₂O₄S 4-Nitrobenzenesulfonyl (1) N/A [α]D²⁴ = -93.5°, crystalline solid
1-(2-Furoyl)-1H-benzotriazole C₁₁H₇N₃O₂ 2-Furoyl (1) 48.10 97% purity, heterocyclic core
(S)-3-Phenylpyrrolidine HCl C₁₀H₁₄NCl Phenyl (3) N/A Chiral building block

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